Cas no 61668-44-8 (Benzene, (2-nitrobutyl)-)

• Product Name: Benzene, (2-nitrobutyl)-
• CAS No: 61668-44-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 470730
• PubChem ID: 12328616
• Update Time: 2025-04-19

Benzene, (2-nitrobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (2-nitrobutyl)-
• 2-nitrobutylbenzene
• DTXSID70490070
• 61668-44-8
• QQMDKOZWHBWYQI-UHFFFAOYSA-N
• (2-nitrobutyl)benzene

• Inchi： 1S/C10H13NO2/c1-2-10(11(12)13)8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
• InChI Key： QQMDKOZWHBWYQI-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CC)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives